Cas no 2165030-32-8 (2-methyl-3-(1H-pyrazol-3-yl)propanoic acid)

• Product Name: 2-methyl-3-(1H-pyrazol-3-yl)propanoic acid
• CAS No: 2165030-32-8
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5844817
• PubChem ID: 20648826
• Update Time: 2025-11-01

2-methyl-3-(1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(1H-pyrazol-3-yl)propanoic acid
• 2165030-32-8
• EN300-1809482

• Inchi： 1S/C7H10N2O2/c1-5(7(10)11)4-6-2-3-8-9-6/h2-3,5H,4H2,1H3,(H,8,9)(H,10,11)
• InChI Key： UJCRTWPIIJQEIH-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1=CC=NN1)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66Ų

Additional information on 2-methyl-3-(1H-pyrazol-3-yl)propanoic acid

2-Methyl-3-(1H-pyrazol-3-yl)propanoic Acid: An Emerging Compound in Medicinal Chemistry

2-Methyl-3-(1H-pyrazol-3-yl)propanoic acid (CAS No. 2165030-32-8) is a promising compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as MPPA, belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties.

The chemical structure of 2-methyl-3-(1H-pyrazol-3-yl)propanoic acid consists of a pyrazole ring attached to a propanoic acid moiety, with a methyl group substituent. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for various pharmaceutical applications. Recent studies have highlighted its potential as a lead compound for the development of new drugs targeting specific biological pathways.

In the context of medicinal chemistry, the pyrazole ring is a well-known pharmacophore that has been extensively studied for its ability to modulate various biological targets. The presence of this ring in 2-methyl-3-(1H-pyrazol-3-yl)propanoic acid suggests that it may exhibit similar pharmacological activities. For instance, pyrazole derivatives have been shown to possess potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators. This property makes MPPA a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, recent research has explored the antitumor potential of 2-methyl-3-(1H-pyrazol-3-yl)propanoic acid. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This finding opens up new avenues for the development of targeted therapies for cancer treatment.

The pharmacokinetic properties of MPPA have also been investigated to ensure its suitability as a drug candidate. Preliminary studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Additionally, it shows low toxicity in preclinical models, suggesting a favorable safety profile.

In addition to its therapeutic potential, 2-methyl-3-(1H-pyrazol-3-yl)propanoic acid has been studied for its use as a synthetic intermediate in the preparation of other bioactive compounds. Its versatile reactivity and ease of functionalization make it a valuable building block in organic synthesis. Researchers have utilized MPPA as a starting material to synthesize a range of derivatives with enhanced biological activities, further expanding its utility in drug discovery and development.

The synthesis of MPPA has been optimized using various methodologies to improve yield and purity. One common approach involves the reaction of 2-methylacrylonitrile with hydrazine hydrate followed by hydrolysis to form the carboxylic acid. Alternative synthetic routes have also been explored to enhance efficiency and scalability, making it feasible for large-scale production.

In conclusion, 2-methyl-3-(1H-pyrazol-3-yl)propanoic acid (CAS No. 2165030-32-8) is an emerging compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for the development of new drugs targeting inflammatory diseases and cancer. Ongoing research continues to uncover new applications and optimize its properties, positioning MPPA as a promising lead compound in the pharmaceutical industry.